Lipophilicity (XLogP3) Comparison: Ethoxy vs. Methoxy/Chloro
The computed XLogP3-AA value for 5-ethoxypyrimidine-2-carbonitrile is 0.6, placing it at a strategically intermediate lipophilicity compared to its closest analogs: 5-methoxypyrimidine-2-carbonitrile (XLogP3 = 0.2), 5-chloropyrimidine-2-carbonitrile (XLogP3 = 0.9), and the parent 2-cyanopyrimidine (XLogP3 = −0.3) [1]. This represents a +0.4 log unit increase over the methoxy analog and a −0.3 log unit decrease relative to the chloro analog, positioning the ethoxy compound within the optimal XLogP3 range of 0–3 frequently associated with favorable oral bioavailability in drug discovery [1][2].
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 0.6 |
| Comparator Or Baseline | 5-Methoxypyrimidine-2-carbonitrile: XLogP3 = 0.2; 5-Chloropyrimidine-2-carbonitrile: XLogP3 = 0.9; 2-Cyanopyrimidine: XLogP3 = −0.3 |
| Quantified Difference | +0.4 vs. methoxy; −0.3 vs. chloro; +0.9 vs. unsubstituted |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2025.09.15 release) |
Why This Matters
For procurement decisions, the intermediate XLogP3 of 0.6 means this compound offers a balanced lipophilicity profile that is neither excessively polar (limiting membrane passage) nor excessively lipophilic (risking poor aqueous solubility and high metabolic clearance), making it a more versatile starting point for lead optimization than either extreme.
- [1] PubChem Compound Summary: XLogP3-AA values for CID 130680098 (5-ethoxypyrimidine-2-carbonitrile): 0.6; CID 3715049 (5-methoxypyrimidine-2-carbonitrile): 0.2; CID 820198 (5-chloropyrimidine-2-carbonitrile): 0.9; CID 2757979 (2-cyanopyrimidine): −0.3. National Center for Biotechnology Information. View Source
- [2] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source
